Titanium(IV) phosphate

• CAS No.: 17017-57-1
• Molecular Formula: O4PTi+
• Molecular Weight: 142.84 g/mol
• IUPAC Name: titanium(4+);phosphate
• InChI: InChI=1S/H3O4P.Ti/c1-5(2,3)4;/h(H3,1,2,3,4);/q;+4/p-3
• InChI Key: SCZMHJCEJAGXRV-UHFFFAOYSA-K
• SMILES: [O-]P(=O)([O-])[O-].[Ti+4]
• Related CAS: 13772-30-0 (titanium(4+)-PO4[2:1]); 15578-51-5 (titanium(4+)-PO4[4:3])
• Synonyms: titanium phosphate; titanium phosphate (1:1); titanium phosphate (2:1); titanium phosphate (4:3)

Description

This compound is known for its stability under high temperatures, ionizing radiation, and acidic conditions, making it suitable for various industrial and scientific applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of titanium phosphate can be achieved through the heterogeneous interaction between phosphoric acid and solid titanium precursors such as ammonium titanium oxysulfate. The reaction typically involves mixing the solid precursor with phosphoric acid under controlled conditions to yield titanium phosphate . The optimal synthesis conditions include maintaining a specific temperature and pH to ensure the formation of a pure phase of titanium phosphate .

Industrial Production Methods: Industrial production of titanium phosphate often involves the use of crystalline titanium-containing precursors. The process is designed to be environmentally benign and cost-effective, with the reaction proceeding at stoichiometric consumption of the components. The synthesis typically takes 3-5 hours and does not require high-pressure vessels or organic templates .

Chemical Reactions Analysis

Types of Reactions: Titanium phosphate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the specific conditions and reagents used.

Common Reagents and Conditions: Common reagents used in the reactions involving titanium phosphate include nitric acid, perchloric acid, and other oxidizing agents. The reactions are typically carried out under acidic conditions, with the concentration of the acid playing a crucial role in determining the speciation of titanium(IV) complexes .

Major Products Formed: The major products formed from the reactions of titanium phosphate depend on the specific reagents and conditions used. For example, the interaction with phosphoric acid can lead to the formation of various titanium orthophosphate complexes .

Scientific Research Applications

Introduction to Titanium(IV) Phosphate

This compound can exist in various crystalline forms, such as α-Ti(HPO₄)₂·H₂O and γ-Ti(PO₄)(H₂PO₄)·2H₂O, which are synthesized through reactions involving titanium salts and phosphoric acid. These compounds are characterized by their unique ion-exchange properties and structural features that make them suitable for a range of applications.

Table 1: Synthesis Conditions for this compound

Synthesis Method	Key Parameters	Resulting Phase
Precipitation	pH, temperature	Amorphous or crystalline TiP
Hydrothermal	Temperature (150-200°C), pressure	Crystalline phases
Sol-gel	Molar ratios of P:Ti	Fine powders

Wastewater Treatment

This compound materials are extensively studied for their ability to remove heavy metals and radioactive ions from wastewater. Their ion-exchange capacity allows them to effectively bind metal ions such as lead (Pb²⁺), zinc (Zn²⁺), and copper (Cu²⁺).

• Case Study : A study demonstrated that TiP exhibited a maximum exchange capacity of approximately 6.4 meq/g for sodium uptake, which translates to about 3.4 meq/g for divalent metal ions under batch conditions .

Sorption Mechanisms

The sorption behavior of titanium phosphates is influenced by several factors:

• Crystallinity : Higher crystallinity often correlates with increased ion-exchange capacity.
• Structural features : The presence of different phosphate groups affects the binding sites available for ion exchange.

Table 2: Ion-Exchange Capacity of this compound

Material Type	Ion-Exchange Capacity (meq/g)	Notes
TiP1	6.4	High capacity for Na⁺
TiP2	3.4	Lower capacity for divalent ions
TiP3	4.1	Enhanced performance in fixed-bed systems

Catalytic Applications

This compound has shown promise as a catalyst in various chemical reactions due to its acidic properties and structural stability.

• Example : In organic synthesis, TiP can serve as a catalyst for esterification reactions, providing an efficient route for producing esters from carboxylic acids and alcohols.

Materials Science Applications

Titanium phosphate materials are being explored in the development of advanced composites and nanocomposites due to their thermal stability and mechanical properties.

• Case Study : Research has indicated that incorporating this compound into polymer matrices enhances the thermal resistance and mechanical strength of the resulting composites .

Mechanism of Action

The mechanism of action of titanium phosphate involves its ability to interact with various ions and molecules. The compound’s ion-exchange capability is attributed to the presence of acidic sites in its structure, which allows it to bind and exchange ions effectively . The molecular targets and pathways involved in its action include the formation of stable complexes with metal ions and the facilitation of redox reactions .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to titanium phosphate include zirconium phosphate and other transition metal phosphates. These compounds share similar properties, such as stability under high temperatures and acidic conditions .

Uniqueness: What sets titanium phosphate apart from its counterparts is its higher sorption capacity towards specific ions like cesium and strontium, making it particularly useful in the treatment of radioactive waste . Additionally, its unique electrochemical properties make it a valuable material for use in lithium batteries .

Q & A

Basic Research Questions

Q. What are the recommended synthesis methods for titanium(IV) phosphate with controlled crystallinity?

this compound can be synthesized via:

• Sol-gel methods : Use titanium precursors (e.g., titanyl sulfate) and phosphoric acid under controlled pH (2–4) and calcination at 400–600°C to achieve layered structures .
• Solid precursor routes : React titanium dioxide with ammonium phosphate at high temperatures (e.g., 800°C) to produce microcrystalline phases, as validated by XRF (Table 1, ).
  
• Low-temperature precipitation : Adjust pH to 1–2 using sulfuric acid to precipitate amorphous phases, followed by hydrothermal treatment for crystallinity .

Q. What characterization techniques are essential for analyzing this compound composition and morphology?

• XRF/XRD : Quantify elemental ratios (e.g., Ti/P) and confirm crystallinity (Table 1, ).
  
• SEM/TEM : Resolve nanolayered (α-phase) vs. nanofibrous (π-phase) morphologies (Figure 1, ).
  
• BET analysis : Measure surface area (e.g., 50–200 m²/g) for porous hierarchical structures .

Q. How should researchers analyze phosphate content in this compound samples using colorimetric methods?

• Hach TNT 843 vs. Standard Method 4500-PE : Compare reactive phosphate detection via UV-Vis at 880 nm. Use Excel to calculate regression slopes (e.g., 0.98–1.02) and 95% confidence intervals for accuracy validation .
• Statistical validation : Apply LINEST for error propagation and exclude outliers via Grubbs’ test (α=0.05) .

Advanced Research Questions

Q. How do ion-exchange kinetics of lead(II) and zinc(II) on this compound differ, and what mechanisms explain this?

• Kinetic models : Pb²⁺ follows pseudo-second-order kinetics (R² > 0.99) due to chemisorption, while Zn²⁺ fits intra-particle diffusion models (R² > 0.95) .
• Mechanism : Layered α-phases favor Pb²⁺ via ion-sieving (pore size ~0.5 nm), whereas Zn²⁺ binds to surface hydroxyl groups (Figure 7, ).
  

Q. How can researchers resolve contradictions in phosphate concentration data from different analytical methods?

• Source analysis : Discrepancies arise from filtration (e.g., SRP includes colloidal phosphates) and acid hydrolysis releasing bound phosphates .
• Standardization : Cross-validate using ICP-MS and colorimetry, reporting results as total P (mg/L) and PO₄³⁻ (ppm) with error margins .

Q. What methodologies optimize photocatalytic activity in this compound composites?

• Doping : Introduce transition metals (e.g., Fe³⁺) during synthesis to reduce bandgap (e.g., from 3.2 eV to 2.8 eV) .
• Morphological tuning : Nanofibrous π-phases enhance charge separation, reducing methylene blue degradation time by 40% compared to layered phases .

Q. How to design this compound-based composites for enhanced ion-exchange capacity?

• Pillaring : Intercalate organic ligands (e.g., ethylene glycol) to expand interlayer spacing (from 7.4 Å to 12.6 Å), increasing Pb²⁺ uptake by 30% .
• Hybridization : Combine with graphene oxide to improve conductivity and sorption kinetics (k₂ from 0.02 to 0.05 g/mg·min) .

Q. What statistical approaches validate phosphate analysis data in environmental samples containing this compound?

• ANOVA : Compare group means (e.g., lab replicates) to identify systemic errors (p < 0.05) .
• Regression diagnostics : Calculate residual plots and R² to assess linearity between Hach and Standard Method datasets .

Q. How to assess purity of synthesized this compound using spectroscopic and chromatographic methods?

• ICP-OES : Detect trace metals (e.g., Fe < 0.1 wt%) .
• FTIR : Confirm absence of sulfate residues (no peaks at 1100 cm⁻¹) .
• TGA : Validate thermal stability (weight loss < 5% at 500°C) .

Q. What advanced structural models explain the layered architecture of this compound and its derivatives?

• NMR studies : ³¹P MAS-NMR reveals tetrahedral PO₄ coordination (δ = -20 ppm) and proton environments in hydrated phases .
• DFT simulations : Model interlayer water molecules (2–3 H₂O per unit cell) stabilizing α-phase structures .